Cas no 112375-42-5 ((6Z)-8-Methyl-6-nonenoic Acid Methyl Ester)

• Product Name: (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester
• CAS No: 112375-42-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 205961
• Update Time: 2025-06-22

(6Z)-8-Methyl-6-nonenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 6-Nonenoic acid,8-methyl-, methyl ester, (6Z)-
• (6Z)-8-Methyl-
• methyl 8-methylnon-6-enoate
• (6Z)-8-Methyl-06-nonenoic Acid Methyl Ester
• 6-Nonenoic acid,8-methyl-,methyl ester,(6E)
• 6-Nonenoic acid,8-methyl-,methyl ester,(6Z)
• (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester

• Inchi： 1S/C11H20O2/c1-10(2)8-6-4-5-7-9-11(12)13-3/h6,8,10H,4-5,7,9H2,1-3H3/b8-6-
• InChI Key： VGNUXABWYPYWTB-VURMDHGXSA-N
• SMILES： O(C)C(CCCC/C=C\C(C)C)=O

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.887
• Boiling Point: 228.2°Cat760mmHg
• Flash Point: 77°C
• Refractive Index: 1.44
• PSA: 26.30000
• LogP: 2.93200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester

(6Z)-8-Methyl-6-nonenoic Acid Methyl Ester (CAS No. 112375-42-5): A Comprehensive Overview

(6Z)-8-Methyl-6-nonenoic Acid Methyl Ester (CAS No. 112375-42-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its specific structural features, has been the subject of numerous studies due to its potential applications in various industries, including fragrance and flavor, pharmaceuticals, and materials science.

The chemical structure of (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester is defined by a nine-carbon chain with a double bond at the sixth position and a methyl group at the eighth position. The ester functional group at the carboxylic acid end adds to its chemical versatility and reactivity. This specific configuration imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester in the development of novel fragrances and flavors. Its distinctive aroma profile makes it a valuable component in the creation of natural and synthetic fragrances. Additionally, its ability to enhance flavor profiles has led to its use in food and beverage industries, where it can contribute to the development of new and innovative products.

In the pharmaceutical sector, (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester has shown promise as a precursor for the synthesis of bioactive compounds. Research has indicated that this compound can be used as a building block in the development of drugs targeting various diseases. For instance, studies have explored its potential as an intermediate in the synthesis of anti-inflammatory agents and antioxidants. These findings underscore the importance of this compound in drug discovery and development processes.

The physicochemical properties of (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester have also been extensively studied. It is known to be a colorless liquid with a characteristic odor. Its solubility in organic solvents such as ethanol and acetone makes it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions is another factor that contributes to its utility in both laboratory settings and industrial processes.

In terms of safety, (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester is generally considered safe for use in controlled environments. However, standard safety protocols should be followed when handling this compound to ensure user safety. Proper storage conditions, such as keeping it away from heat sources and incompatible materials, are recommended to maintain its stability and efficacy.

The environmental impact of (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester has also been evaluated. Studies have shown that it biodegrades readily under natural conditions, minimizing its potential for environmental accumulation. This characteristic makes it an environmentally friendly option for various applications, aligning with growing global efforts to reduce the ecological footprint of chemical products.

In conclusion, (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester (CAS No. 112375-42-5) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure, favorable physicochemical properties, and potential for use in fragrance, flavor, pharmaceuticals, and materials science make it a valuable asset for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.